Cas no 1006336-81-7 (2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile)

2-Methyl-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile is a fluorinated pyrazole derivative with significant utility in agrochemical and pharmaceutical applications. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of biologically active compounds. The compound’s pyrazole core contributes to its versatility as a building block for heterocyclic chemistry. Its nitrile functionality offers further reactivity for derivatization, enabling the development of tailored molecules. The structural features of this compound, including its electron-withdrawing substituents, improve binding affinity in target interactions, supporting its use in crop protection and medicinal chemistry research. High purity and consistent synthesis protocols ensure reliable performance in industrial and laboratory settings.

2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile structure

1006336-81-7 structure

Product Name:2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile

CAS No:1006336-81-7

MF:C₉H₁₀F₃N₃

MW:217.19101190567

MDL:MFCD08556257

CID:1128257

PubChem ID:19614678

Update Time:2025-10-29

2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanen Itrile
- 2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
- 1006336-81-7
- 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile
- 2-Methyl-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile
- STK351145
- CS-0272226
- AKOS000313603
- BBL040857
- 2-methyl-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanenitrile
- EN300-230911
- MDL： MFCD08556257
- Inchi： 1S/C9H10F3N3/c1-6(4-13)5-15-7(2)3-8(14-15)9(10,11)12/h3,6H,5H2,1-2H3
- InChI Key： SXUUAABURDIPCI-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N(CC(C#N)C)N=1)(F)F

Computed Properties

Exact Mass: 217.08268182g/mol
Monoisotopic Mass: 217.08268182g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Pricemore >>

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Apollo Scientific	PC410393-1g	2-Methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile	1006336-81-7		1g	£265.00	2025-02-21
Chemenu	CM483551-1g	2-Methyl-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile	1006336-81-7	97%	1g	$190	2022-06-14
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Enamine	EN300-230911-0.05g	2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile	1006336-81-7	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-230911-0.1g	2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile	1006336-81-7	95%	0.1g	$105.0	2024-06-20
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Enamine	EN300-230911-0.5g	2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile	1006336-81-7	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-230911-1.0g	2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile	1006336-81-7	95%	1.0g	$385.0	2024-06-20
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